Cas no 881040-67-1 (1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene)

• Product Name: 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene
• CAS No: 881040-67-1
• MF: C₁₄H₁₀ClF₃
• MW: 270.677413463593
• CID: 3055975
• PubChem ID: 4715034
• Update Time: 2025-06-10

1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-[Chloro(phenyl)methyl]-2-(trifluoromethyl)benzene
• BBL020724
• 881040-67-1
• C14H10ClF3
• DTXSID701234899
• MFCD04967003
• STK893414
• AKOS001476321
• XVPZKCBHUWFJHK-UHFFFAOYSA-N
• BS-32985
• 1-(Chlorophenylmethyl)-2-(trifluoromethyl)benzene
• 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene

• Inchi： 1S/C14H10ClF3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16,17)18/h1-9,13H
• InChI Key： XVPZKCBHUWFJHK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 270.0423125Da
• Monoisotopic Mass: 270.0423125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene

Introduction to 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene (CAS No. 881040-67-1)

1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene (CAS No. 881040-67-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in various synthetic processes and applications.

The chemical structure of 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene consists of a benzene ring substituted with a chloro(phenyl)methyl group and a trifluoromethyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it suitable for a wide array of applications. The chloro(phenyl)methyl group enhances the compound's reactivity and solubility, while the trifluoromethyl group contributes to its stability and electronic properties.

In recent years, 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene has been extensively studied for its potential in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. The trifluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug molecules. This has led to the development of several promising drug candidates that exhibit improved bioavailability, metabolic stability, and therapeutic efficacy.

Recent studies have also explored the role of 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For instance, researchers have utilized this compound as a building block for the development of new polymers and coatings with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthetic versatility of 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 2-trifluoromethylbenzene with chloromethyl phenyl ether under suitable conditions. This method offers high yields and good selectivity, making it suitable for large-scale production.

In addition to its synthetic applications, 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene has been investigated for its potential as a ligand in coordination chemistry. The presence of the chloro(phenyl)methyl group allows it to form stable complexes with various metal ions, which can be utilized in catalytic processes and sensor development. These complexes exhibit unique electronic and optical properties that can be harnessed for various technological applications.

The environmental impact of 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene is another important consideration. Recent studies have focused on understanding its biodegradability and toxicity profiles to ensure its safe use in industrial processes. Preliminary results indicate that this compound has low toxicity and is biodegradable under certain conditions, making it a more environmentally friendly option compared to some traditional alternatives.

In conclusion, 1-Chloro(phenyl)methyl-2-(trifluoromethyl)benzene (CAS No. 881040-67-1) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile properties make it an invaluable intermediate in pharmaceutical research, materials science, and synthetic chemistry. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, further solidifying its importance in modern scientific endeavors.